Cas no 110038-92-1 (4-Chloro-1,3-benzodioxole-5-methanol)

• Product Name: 4-Chloro-1,3-benzodioxole-5-methanol
• CAS No: 110038-92-1
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 2886303
• PubChem ID: 21795539
• Update Time: 2025-11-07

4-Chloro-1,3-benzodioxole-5-methanol Chemical and Physical Properties

Names and Identifiers

• PDVZKTRCSSNEJP-UHFFFAOYSA-N
• (4-chloro-1,3-dioxaindan-5-yl)methanol
• SCHEMBL6027214
• 4-chloro-1,3-benzodioxole-5-methanol
• 110038-92-1
• 4-Chloro-1,3-benzodioxole-5-methanol

• Inchi： 1S/C8H7ClO3/c9-7-5(3-10)1-2-6-8(7)12-4-11-6/h1-2,10H,3-4H2
• InChI Key： PDVZKTRCSSNEJP-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=CC2=C1OCO2

Computed Properties

• Exact Mass: 186.0083718Da
• Monoisotopic Mass: 186.0083718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-Chloro-1,3-benzodioxole-5-methanol

Professional Introduction to 4-Chloro-1,3-benzodioxole-5-methanol (CAS No. 110038-92-1)

4-Chloro-1,3-benzodioxole-5-methanol, identified by the chemical abstracts service number 110038-92-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule, featuring a chlorinated benzodioxole core with a hydroxymethyl substituent, has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both chloro and hydroxymethyl functional groups makes it a valuable intermediate for synthesizing various bioactive molecules, particularly in the development of novel therapeutic agents.

The 4-chloro-1,3-benzodioxole-5-methanol structure is characterized by a benzene ring fused with two oxygen atoms, creating a dioxole (or dihydroxybiphenyl) moiety. The introduction of a chlorine atom at the 4-position and a hydroxymethyl group at the 5-position introduces reactivity that is highly conducive to further functionalization. This compound has been explored in several synthetic pathways, where it serves as a precursor for more complex scaffolds. Its role in constructing pharmacophores relevant to various diseases has been extensively studied, particularly in the context of anticancer and antimicrobial drug discovery.

In recent years, the pharmaceutical industry has shown increasing interest in 4-chloro-1,3-benzodioxole derivatives due to their demonstrated biological activity. The benzodioxole scaffold is known for its presence in several FDA-approved drugs, where it contributes to mechanisms such as kinase inhibition and antiviral effects. The chloro and hydroxymethyl substituents on 4-chloro-1,3-benzodioxole-5-methanol enhance its potential as a building block for drug candidates by enabling selective modifications at multiple positions. This flexibility has led to its incorporation into libraries designed for high-throughput screening (HTS) programs aimed at identifying novel therapeutic molecules.

One of the most compelling aspects of 4-chloro-1,3-benzodioxole-5-methanol is its utility in constructing heterocyclic compounds that mimic natural products with known pharmacological properties. Researchers have leveraged this compound to develop analogs with enhanced potency and reduced toxicity compared to their parent structures. For instance, modifications of the benzodioxole core have yielded derivatives that exhibit significant activity against enzymes implicated in inflammatory diseases and cancer progression. The ability to fine-tune the electronic and steric properties of the molecule through strategic functionalization makes it an indispensable tool in medicinal chemistry.

The synthesis of 4-chloro-1,3-benzodioxole-5-methanol typically involves multi-step organic transformations that highlight its synthetic versatility. Starting from readily available precursors such as 2-hydroxybenzaldehyde and 2-chlorophenol, the compound can be constructed via cyclization reactions followed by selective chlorination and methylation. These synthetic routes have been optimized for scalability and yield, making 110038-92-1 accessible for both academic research and industrial applications. The efficiency of these processes underscores the importance of 4-chloro-1,3-benzodioxole-5-methanol as a commercial product in fine chemical markets.

Recent advancements in computational chemistry have further enhanced the utility of 4-chloro-1,3-benzodioxole-5-methanol by enabling virtual screening of potential drug candidates derived from its structure. Machine learning models trained on large datasets of bioactive molecules have identified novel binding pockets and interactions that can be targeted by analogs of this compound. Such computational approaches complement experimental efforts by providing rapid predictions of molecular properties and suggesting optimal modifications for improving biological activity. This synergy between experimental synthesis and computational design has accelerated the discovery pipeline for new therapeutic agents.

The role of 4-chloro-1,3-benzodioxole derivatives in addressing unmet medical needs has been underscored by several clinical trials investigating their efficacy against resistant pathogens and chronic diseases. While no direct clinical applications involving 110038-92-1 itself have been reported as of now, its structural features align well with known pharmacological targets. The success of related compounds in early-stage trials has generated optimism about the future prospects of benzodioxole-based therapeutics. Continued investigation into this class of molecules is expected to yield breakthroughs that could transform treatment strategies for a variety of conditions.

In conclusion, 4-chloro-1,3-benzodioxole-5-methanol (CAS No. 110038-92-1) represents a cornerstone compound in modern pharmaceutical research due to its structural versatility and potential as an intermediate for drug development. Its unique combination of reactive sites—chlorine and hydroxymethyl groups—facilitates diverse synthetic pathways toward bioactive molecules with therapeutic implications. As research progresses, the applications of this compound are likely to expand further, driven by advancements in synthetic methodologies and computational drug design tools.